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Compound of Interest

Compound Name: ML364

Cat. No.: B609155 Get Quote

Essential Safety and Handling Guide for ML364
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

ML364, a selective ubiquitin-specific peptidase 2 (USP2) inhibitor. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for ML364 indicates that the substance is not classified as

hazardous under the Globally Harmonized System (GHS), it is imperative to follow standard

laboratory safety protocols to minimize exposure and prevent contamination. The following

table outlines the recommended PPE for handling ML364.
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PPE Category Item Specifications Purpose

Hand Protection Nitrile Gloves
Powder-free,

disposable

Prevents direct skin

contact.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified
Protects eyes from

splashes or aerosols.

Body Protection Laboratory Coat
Standard, long-

sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A

fume hood is

recommended for

handling powders.

Minimizes inhalation

of airborne particles.

Operational Plan: Handling ML364
Strict adherence to the following procedures is crucial for the safe handling of ML364 in a

laboratory setting.

Preparation and Weighing
Conduct all weighing and initial dilutions of powdered ML364 within a certified chemical fume

hood to prevent inhalation of dust.

Before handling, ensure all necessary PPE is donned correctly.

Use dedicated, clean spatulas and weighing vessels to avoid cross-contamination.

Dissolution
ML364 is soluble in DMSO.

When creating stock solutions, add the solvent to the powdered ML364 slowly to avoid

splashing.
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Cap vials securely and vortex or sonicate as needed to ensure complete dissolution.

Cell Culture and In Vitro Assays
When adding ML364 solutions to cell cultures or assays, use appropriate sterile techniques

to maintain the integrity of the experiment.

All manipulations should be performed in a biological safety cabinet (BSC).

Disposal Plan
Proper disposal of ML364 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused ML364 Powder

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

discard down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Liquid Waste (e.g., media containing ML364)

Collect in a clearly labeled hazardous waste

container. Consult your institution's

environmental health and safety (EHS) office for

specific disposal protocols.

Contaminated PPE (e.g., gloves, lab coat)
Dispose of in the appropriate laboratory waste

stream as per institutional guidelines.
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Experimental Workflow for Handling ML364
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Caption: A flowchart outlining the key steps for safely handling ML364.
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ML364 Signaling Pathway
ML364 is a selective inhibitor of Ubiquitin-specific-peptidase 2 (USP2). USP2 is a

deubiquitinating enzyme that removes ubiquitin from target proteins, thereby preventing their

degradation by the proteasome. One of the key substrates of USP2 is Cyclin D1, a protein

crucial for cell cycle progression. By inhibiting USP2, ML364 leads to an accumulation of

ubiquitinated Cyclin D1, which is then targeted for degradation by the proteasome. The

resulting decrease in Cyclin D1 levels causes cell cycle arrest.
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Caption: The signaling pathway of ML364's inhibitory action on USP2.
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To cite this document: BenchChem. [Personal protective equipment for handling ML364].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609155#personal-protective-equipment-for-handling-
ml364]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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